Cas no 54090-34-5 (2-(2-Phenylethoxy)benzoyl chloride)

• Product Name: 2-(2-Phenylethoxy)benzoyl chloride
• CAS No: 54090-34-5
• MF: C₁₅H₁₃ClO₂
• MW: 260.715523481369
• CID: 3044074
• PubChem ID: 126969446
• Update Time: 2025-10-30

2-(2-Phenylethoxy)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Phenylethoxy)benzoyl chloride
• Benzoyl chloride, 2-(2-phenylethoxy)-
• 2-Phenethoxybenzoyl chloride
• 54090-34-5

• Inchi： 1S/C15H13ClO2/c16-15(17)13-8-4-5-9-14(13)18-11-10-12-6-2-1-3-7-12/h1-9H,10-11H2
• InChI Key： HLPUVXWFOMYREJ-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC=CC=C1OCCC1=CC=CC=C1

Computed Properties

• Exact Mass: 260.0604073g/mol
• Monoisotopic Mass: 260.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(2-Phenylethoxy)benzoyl chloride

Professional Introduction to Compound with CAS No. 54090-34-5 and Product Name: 2-(2-Phenylethoxy)benzoyl chloride

The compound with the CAS number 54090-34-5 and the product name 2-(2-Phenylethoxy)benzoyl chloride is a highly versatile intermediate in the field of organic synthesis and pharmaceutical research. This compound, characterized by its benzoyl chloride moiety and phenylethoxy substituent, has garnered significant attention due to its utility in the synthesis of various bioactive molecules. The benzoyl chloride group is a well-known electrophile, making it a valuable reagent in the formation of amides, ureas, and other nitrogen-containing heterocycles, which are pivotal in drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel therapeutic agents targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. The 2-(2-Phenylethoxy)benzoyl chloride derivative has emerged as a key building block in this endeavor. Its structural features allow for easy functionalization, enabling chemists to design molecules with tailored biological activities. For instance, researchers have leveraged this compound to develop inhibitors of enzymes involved in cancer progression, such as kinases and proteases.

One of the most compelling applications of 2-(2-Phenylethoxy)benzoyl chloride is in the synthesis of protease inhibitors. Proteases play a crucial role in various physiological processes, and their dysregulation is often associated with diseases like Alzheimer's and HIV/AIDS. By modifying the phenylethoxy group or introducing additional functional groups, scientists can fine-tune the inhibitory activity of these compounds against specific proteases. This flexibility has made 2-(2-Phenylethoxy)benzoyl chloride a cornerstone in medicinal chemistry research.

Moreover, the compound's utility extends beyond protease inhibition. It has been employed in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). The benzoyl chloride moiety facilitates the introduction of carboxylic acid derivatives, which are known for their anti-inflammatory properties. Researchers have synthesized analogs of NSAIDs using 2-(2-Phenylethoxy)benzoyl chloride as a precursor, aiming to improve their efficacy and reduce side effects.

Recent advancements in computational chemistry have further enhanced the applications of 2-(2-Phenylethoxy)benzoyl chloride. Molecular modeling studies have revealed that slight modifications to its structure can significantly alter its binding affinity to target proteins. This insight has enabled drug designers to predict the biological activity of new derivatives with high accuracy before conducting costly wet-lab experiments. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The synthesis of 2-(2-Phenylethoxy)benzoyl chloride itself is an intriguing process that showcases the ingenuity of organic chemists. Typically, it involves the reaction of 2-phenoxyethylamine with benzoyl chloride under controlled conditions. This reaction proceeds via an SNAr mechanism, where the nucleophilic amine attacks the electrophilic carbonyl carbon of benzoyl chloride. The resulting intermediate undergoes hydrolysis to yield the desired product. Optimizing this synthetic route is crucial for achieving high yields and purity, which are essential for pharmaceutical applications.

In conclusion, 2-(2-Phenylethoxy)benzoyl chloride (CAS No. 54090-34-5) is a multifaceted compound with far-reaching implications in pharmaceutical research and development. Its structural versatility allows for the creation of diverse bioactive molecules, making it an indispensable tool for medicinal chemists. As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-(2-Phenylethoxy)benzoyl chloride will undoubtedly play a pivotal role in shaping the future of drug discovery.